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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628 Get Quote

Audience: Researchers, scientists, and formulation professionals in the lubricants industry.

Introduction Diisooctyl sebacate (DIOS), a synthetic ester, is recognized for its excellent

thermal stability, low volatility, high flash point, and superior low-temperature performance.[1][2]

While primarily used as a high-performance base oil, particularly for jet engines, its favorable

properties make it a valuable component as a performance-enhancing additive or co-base

stock in other lubricant formulations.[2][3] When blended with conventional mineral oils or bio-

based lubricants, DIOS can significantly improve viscosity index, oxidative stability, and

lubricity, thereby reducing friction and wear in mechanical systems.[3][4]

Mechanism of Action As a polar ester, DIOS molecules exhibit strong adsorption onto metallic

surfaces. Under boundary lubrication conditions, this forms a robust, protective film that

prevents direct asperity-to-asperity contact between sliding surfaces. This tribofilm reduces

shear forces, leading to a lower coefficient of friction and minimized wear. During the

tribochemical process, DIOS molecules can break down under shear stress, and the resulting

carbonaceous matter can contribute to the formation of a solid-like lubricating layer.[1][5]
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Caption: Logical workflow of DIOS as a lubricant additive from formulation to performance

outcome.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1670628?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tribological Performance Data
The following table summarizes the performance of lubricants where Dioctyl Sebacate (a close

analog to DIOS) was used as the base oil, demonstrating its high performance and suitability

for evaluating other additives.

Base Oil
Additive(s) &
Concentration

Key Test
Parameters

Results Reference

Dioctyl Sebacate

(DOS)

MoS₂/C₆₀

Nanocomposite

(0.5 wt.%)

High-Frequency

Reciprocating

Rig

Friction

reduction:

54.5%Wear

resistance

improvement:

62.7%

[3]

Dioctyl Sebacate

(DOS)

Carboxylated

nano-

MoS₂/sericite

(CSMS)

Not specified

Friction

reduction:

55.6%Wear

reduction: 51.3%

[6]

Di-isooctyl

Sebacate (DIOS)

MPIBS-

MONPs/ZDDP
Not specified

Significant

reduction in

friction and wear

of DLC coating,

superior to

MoDTC.

[7]

Experimental Protocols
Detailed methodologies for common tribological evaluations are provided below. These

protocols are standardized tests used to quantify the friction and wear-reducing properties of

lubricants formulated with additives like DIOS.[8][9]

Protocol 1: High-Frequency Reciprocating Rig (HFRR)
Test
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This test is used to assess the lubricity of oils and fuels under controlled boundary lubrication

conditions.[9]

Apparatus: High-Frequency Reciprocating Rig (HFRR) tribometer.

Materials:

Test lubricant (e.g., base oil with and without DIOS).

AISI E-52100 steel ball (6 mm diameter).

AISI E-52100 steel disk (10 mm diameter).

Cleaning solvents (e.g., heptane, acetone).

Procedure:

Clean the steel ball and disk thoroughly with solvents and dry them.

Mount the disk in the lubricant reservoir and secure the ball in the holder.

Add 2 mL of the test lubricant to the reservoir, ensuring the contact point is submerged.

Set the test parameters:

Load: 10 N (or as required).

Frequency: 20 Hz (or as required).

Stroke Length: 1 mm.

Temperature: 100°C (or as required).

Test Duration: 60 minutes.

Start the test. The machine will oscillate the ball against the stationary disk while recording

the friction coefficient in real-time.

Data Analysis:
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After the test, clean the disk and ball.

Measure the major and minor axes of the wear scar on the ball using a calibrated optical

microscope.

Calculate the average Wear Scar Diameter (WSD).

Analyze the recorded friction coefficient data to determine the average value.

Compare the WSD and friction coefficient of the base oil with the DIOS-enhanced

formulation.

Protocol 2: Four-Ball Wear Test
This method evaluates a lubricant's anti-wear properties and load-carrying capacity under

extreme pressure (EP) conditions.[9]

Apparatus: Four-ball tribometer.

Materials:

Test lubricant.

Four ½-inch diameter steel balls (AISI E-52100).

Cleaning solvents.

Procedure:

Clean all four steel balls with appropriate solvents.

Clamp three balls into the test cup, forming a cradle.

Fill the cup with the test lubricant until the three balls are covered.

Place the fourth ball in the chuck of the motor-driven spindle.

Bring the fourth ball into contact with the three stationary balls.
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Set the test parameters:

Load: 40 kg (392 N) (or as required).

Rotational Speed: 1200 rpm.

Temperature: 75°C.

Test Duration: 60 minutes.

Begin the test, applying the specified load and speed.

Data Analysis:

At the end of the test, remove the three stationary balls.

Measure the diameter of the wear scars on each of the three lower balls using an optical

microscope.

Calculate the average wear scar diameter. A smaller diameter indicates better anti-wear

performance.
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Caption: Standard experimental workflow for evaluating DIOS as a lubricant additive.
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Conclusion Diisooctyl sebacate serves as a high-performance synthetic base oil and a potent

additive for enhancing the tribological properties of conventional lubricants. Its ability to form

stable boundary films results in significant reductions in friction and wear. The protocols

outlined provide standardized methods for researchers to quantify these benefits and further

explore the application of DIOS in developing advanced, energy-efficient lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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